Cas no 3872-98-8 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1a,4ab,4ba,7a,8ab,10aa)]- (9CI))

• Product Name: 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1a,4ab,4ba,7a,8ab,10aa)]- (9CI)
• CAS No: 3872-98-8
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 314529
• PubChem ID: 89248
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1a,4ab,4ba,7a,8ab,10aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1a,4ab,4ba,7a,8ab,10aa)]- (9CI)
• 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1a,4ab,4ba,7a,8ab,10aa)]- (
• Abietan-18-saeuremethylester
• all-trans-Tetrahydro-(-)-abietinsaeure-methylester
• 3872-98-8
• DTXSID10864913
• Methyl abietan-18-oate
• SCHEMBL22981970
• methyl 1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
• NSC-126264
• NS00048705
• Podocarpan-15-oic acid, 13-isopropyl-, methyl ester
• FJHHBOWEISXQJX-UHFFFAOYSA-N
• NSC126264
• 1-Phenanthrenecarboxylic acid,4a-dimethyl-7-(1-methylethyl)-, methyl ester, [1R-(1.alpha.,4a.beta.,4b.alpha.,7.alpha.,8a.beta.,10a.alpha.)]-

• Inchi： 1S/C21H36O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h14-18H,6-13H2,1-5H3
• InChI Key： FJHHBOWEISXQJX-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCC2(C)C1CCC1CC(C(C)C)CCC21)=O

Computed Properties

• Exact Mass: 320.27200
• Monoisotopic Mass: 320.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.961g/cm3
• Boiling Point: 351.9ºC at 760mmHg
• Flash Point: 179.9ºC
• PSA: 26.30000
• LogP: 5.45440